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Compound of Interest

Compound Name:
Diethyl 5-

(hydroxymethyl)isophthalate

Cat. No.: B061330 Get Quote

An In-depth Technical Guide to the Physical
Properties of Diethyl 5-
(hydroxymethyl)isophthalate
This technical guide provides a comprehensive overview of the physical properties, specifically

the melting and boiling points, of Diethyl 5-(hydroxymethyl)isophthalate. It is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis. This document outlines the available data for these physical constants and presents

generalized, yet detailed, experimental protocols for their determination.

Physical Properties Data
The physical characteristics of a compound are crucial for its identification, purity assessment,

and handling.[1][2] Diethyl 5-(hydroxymethyl)isophthalate is a solid at room temperature.[3]

[4] The experimentally determined melting point and the predicted boiling point are summarized

below.
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Physical Property Value Data Type

Melting Point 82-85 °C
Experimental (literature)[3][4]

[5][6][7]

Boiling Point 398.6 ± 37.0 °C Predicted[3][5][7][8]

Experimental Protocols for Physical Property
Determination
The following sections detail standardized laboratory procedures for determining the melting

and boiling points of organic compounds like Diethyl 5-(hydroxymethyl)isophthalate.

The melting point is the temperature at which a solid transitions into a liquid.[2] It is a key

indicator of a compound's purity; pure crystalline solids typically exhibit a sharp melting point

range of 0.5-1.0°C, while impurities tend to lower and broaden this range.[9] The capillary tube

method is a common and reliable technique for this measurement.[10]

Protocol: Capillary Method using a Melting Point Apparatus

Sample Preparation: A small amount of the dry, solid Diethyl 5-
(hydroxymethyl)isophthalate is finely powdered.[10][11] The open end of a glass capillary

tube is then pressed into the powder and gently tapped on a hard surface to pack the sample

into the sealed end, forming a column of approximately 3 mm in height.[9]

Apparatus Setup: The packed capillary tube is inserted into the heating block of a melting

point apparatus, alongside a calibrated thermometer.[9]

Heating and Observation: The apparatus is heated rapidly to a temperature about 5-10°C

below the expected melting point (around 70-75°C for this compound). The heating rate is

then reduced to a slow and steady 1-2°C per minute to ensure thermal equilibrium.[9][10]

Data Recording: Two temperatures are recorded: the temperature at which the first drop of

liquid appears, and the temperature at which the entire sample becomes a clear liquid. This

range is reported as the melting point.[9] For accuracy, the determination should be repeated

at least twice, and the results should be consistent.
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The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure, causing it to change into a gaseous state.[1][12][13] As this property is

dependent on pressure, it is crucial to record the barometric pressure at the time of

measurement for high accuracy.[12]

Protocol: Capillary Method (Siwoloboff's Method)

Sample Preparation: A few milliliters of the liquid sample are placed into a small test tube or

fusion tube.[1][14] A capillary tube, sealed at one end, is placed into the liquid with its open

end submerged.[13][14]

Apparatus Setup: The test tube assembly is attached to a thermometer, ensuring the sample

and the thermometer bulb are at the same level. This setup is then immersed in a heating

bath (e.g., a Thiele tube with mineral oil) or placed in a heating block.[10][13][14]

Heating and Observation: The apparatus is heated gently.[14] As the temperature rises, air

trapped in the capillary tube will expand and exit as bubbles. Upon reaching the boiling point,

a rapid and continuous stream of bubbles will emerge from the capillary's open end.[14]

Data Recording: At this point, the heat source is removed, and the liquid is allowed to cool.

The temperature at which the bubbling stops and the liquid begins to be drawn back into the

capillary tube is recorded as the boiling point.[13]

Logical Workflow Visualization
The following diagram illustrates the general workflow for the characterization of a synthesized

chemical compound, focusing on the determination of its physical properties.
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Workflow for Physical Property Determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b061330?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b061330?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

